Cas no 220634-98-0 (Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)-)

Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)- structure
220634-98-0 structure
Product Name:Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)-
CAS No:220634-98-0
MF:C11H7F9N2S
MW:370.237312555313
CID:1410081
Update Time:2024-08-16

Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)-
    • Inchi: 1S/C11H7F9N2S/c12-9(13,14)4-21-8(23)22-7-2-5(10(15,16)17)1-6(3-7)11(18,19)20/h1-3H,4H2,(H2,21,22,23)
    • InChI Key: UMCAFNBVRSBLPY-UHFFFAOYSA-N
    • SMILES: N(C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)C(NCC(F)(F)F)=S

Computed Properties

  • Exact Mass: 370.01871

Experimental Properties

  • Density: 1.548±0.06 g/cm3(Predicted)
  • Boiling Point: 248.9±50.0 °C(Predicted)
  • PSA: 24.06
  • pka: 11.27±0.70(Predicted)
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